Cas no 1820685-93-5 (4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride)

• Product Name: 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride
• CAS No: 1820685-93-5
• MF: C₁₆H₁₆ClN₃
• MW: 285.771342277527
• CID: 4708399
• Update Time: 2025-06-11

4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2-Phenyl-1H-imidazol-1-yl)benzyl]amine hydrochloride
• [4-(2-Phenylimidazol-1-yl)phenyl]methanamine;hydrochloride
• 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride

• Inchi： 1S/C16H15N3.ClH/c17-12-13-6-8-15(9-7-13)19-11-10-18-16(19)14-4-2-1-3-5-14;/h1-11H,12,17H2;1H
• InChI Key： HUFHNTFMLUXIST-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CN=C1C1C=CC=CC=1)C1C=CC(CN)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 43.8

Additional information on 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride

Comprehensive Overview of 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride (CAS No. 1820685-93-5)

4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride (CAS No. 1820685-93-5) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole and phenyl functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a benzenemethanamine backbone with a 2-phenyl-1H-imidazole moiety, offering unique binding properties.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride is no exception, as it is often explored for its potential role in targeting specific biological pathways. This aligns with the growing trend of precision medicine and targeted therapy, which dominate current pharmaceutical discussions.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Researchers often seek optimized protocols to produce high-purity 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride for consistent experimental results. Additionally, its mechanism of action and potential bioactivity are hot topics in academic forums and search engine queries. The compound's ability to interact with enzymes and receptors makes it a candidate for further investigation in drug design and biomolecular studies.

From an industrial perspective, the scalability of producing 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride is another area of interest. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical developers. The compound's CAS No. 1820685-93-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In the context of SEO optimization, keywords such as "imidazole derivatives," "benzenemethanamine hydrochloride," and "CAS 1820685-93-5" are frequently searched by professionals in the field. By incorporating these terms naturally into the discussion, this article aims to address common queries while maintaining a high level of scientific accuracy and readability. The compound's relevance to cancer research, neurodegenerative diseases, and infectious disease treatment further amplifies its importance in contemporary research.

Another trending topic is the computational modeling of 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride. With advancements in AI-driven drug discovery, scientists are leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its interactions with biological targets. This approach aligns with the broader shift toward data-driven research, a theme that resonates with modern scientific audiences.

In summary, 4-(2-Phenyl-1H-imidazol-1-yl)-benzenemethanamine Hydrochloride (CAS No. 1820685-93-5) represents a promising compound in the realm of medicinal chemistry and pharmaceutical innovation. Its unique structural features, coupled with its potential applications, make it a subject of ongoing exploration. As research continues to unfold, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and therapeutic development.